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Compound of Interest

Compound Name: 2-Methoxyphenethylamine

Cat. No.: B1581544 Get Quote

Introduction

2-Methoxyphenethylamine (2-MPEA) is a phenethylamine derivative with structural

similarities to neurotransmitters, making it a compound of interest in neuroscience and

pharmaceutical research.[1][2] Accurate and reliable quantification of 2-MPEA is essential for

its study in various contexts, including drug development and quality control. This application

note details a robust High-Performance Liquid Chromatography (HPLC) method for the

analysis of 2-Methoxyphenethylamine, suitable for researchers, scientists, and drug

development professionals.

Principle

This method employs reverse-phase HPLC (RP-HPLC) with UV detection to separate and

quantify 2-Methoxyphenethylamine. The separation is achieved on a C18 stationary phase,

which retains the analyte based on its hydrophobicity. A mobile phase consisting of a mixture of

an organic solvent (acetonitrile) and an aqueous buffer is used to elute the compound. The

acidic buffer ensures the amine functional group is protonated, leading to consistent retention

and sharp peak shapes. Detection is performed at a wavelength in the low UV region, where

the aromatic ring of the molecule exhibits strong absorbance.
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A summary of the key physicochemical properties of 2-Methoxyphenethylamine is presented

in the table below. These properties are fundamental to understanding its chromatographic

behavior.

Property Value Reference

Molecular Formula C₉H₁₃NO [3][4]

Molecular Weight 151.21 g/mol [4]

CAS Number 2045-79-6 [3]

Appearance
Clear yellow to light brown

liquid
[5]

Boiling Point 236-237 °C [4]

Density 1.033 g/mL at 25 °C [4]

pKa (Predicted) 9.96 ± 0.10 [5]

pKb 4.34 [6]

Solubility Very soluble in water [5][6]

Experimental Protocol
This section provides a detailed methodology for the HPLC analysis of 2-
Methoxyphenethylamine.

1. Materials and Reagents

2-Methoxyphenethylamine reference standard (≥98% purity)

HPLC grade acetonitrile (ACN)

HPLC grade water (e.g., Milli-Q or equivalent)

Perchloric acid (HClO₄), analytical grade

0.45 µm syringe filters (hydrophilic, compatible with aqueous/organic mixtures)
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2. Instrumentation

HPLC system equipped with a pump, autosampler, column compartment, and a UV-Vis or

Diode Array Detector (DAD).

Analytical column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Data acquisition and processing software.

3. Preparation of Solutions

Mobile Phase: Prepare a solution of 0.1 M perchloric acid in water (pH ≈ 1.0). The mobile

phase will be a mixture of this aqueous solution and acetonitrile. A common starting point is a

50:50 (v/v) mixture of 0.1 M perchloric acid and acetonitrile.[7] Degas the mobile phase

before use.

Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2-
Methoxyphenethylamine reference standard and dissolve it in 10 mL of the mobile phase in

a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to obtain concentrations ranging from approximately 1

µg/mL to 100 µg/mL.

4. Sample Preparation

Dissolve the sample containing 2-Methoxyphenethylamine in the mobile phase to achieve

a concentration that falls within the calibration range.

Filter the sample solution through a 0.45 µm syringe filter before injection into the HPLC

system. This is a critical step to remove any particulate matter that could block the column.

5. HPLC Conditions

Column: C18 reverse-phase, 250 mm x 4.6 mm, 5 µm

Mobile Phase: Isocratic elution with 50:50 (v/v) 0.1 M perchloric acid:acetonitrile.
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Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: Ambient or controlled at 25 °C

Detection Wavelength: 210 nm[7] or 220 nm[8]

6. Data Analysis

Identify the 2-Methoxyphenethylamine peak in the chromatogram based on the retention

time of the reference standard.

Construct a calibration curve by plotting the peak area versus the concentration of the

working standard solutions.

Determine the concentration of 2-Methoxyphenethylamine in the sample by interpolating its

peak area from the calibration curve.

Experimental Workflow Diagram
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HPLC Analysis Workflow for 2-Methoxyphenethylamine
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Caption: Workflow for the HPLC analysis of 2-Methoxyphenethylamine.
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Diagram
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Caption: Interrelationship of HPLC method parameters for the analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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